BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to D(+)-
Raffinose Pentahydrate: Physical and Chemical
Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: D(+)-Raffinose pentahydrate

Cat. No.: B15602998

For Researchers, Scientists, and Drug Development Professionals

Introduction

D(+)-Raffinose pentahydrate is a naturally occurring trisaccharide composed of galactose,
glucose, and fructose moieties.[1][2][3] It belongs to the raffinose family of oligosaccharides
(RFOs), which are widely distributed in the plant kingdom, ranking second only to sucrose in
abundance as soluble carbohydrates.[2] Found in a variety of vegetables, grains, and seeds
such as cotton seeds, D(+)-Raffinose pentahydrate serves diverse functions in both biological
and industrial applications.[2][4] In the pharmaceutical and biotechnology sectors, it is utilized
as a cryoprotectant for cells and a stabilizing excipient for therapeutic proteins.[2] This guide
provides an in-depth overview of its core physical and chemical properties, supported by
experimental methodologies and structural visualizations.

Physical Properties of D(+)-Raffinose Pentahydrate

D(+)-Raffinose pentahydrate typically presents as a white, odorless, crystalline powder with a
sweet taste approximately 10% that of sucrose.[2][5] Its key physical characteristics are
summarized in the table below, providing a consolidated view of its quantitative properties
sourced from various technical data sheets.
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Property Value Citations
White crystalline powder or

Appearance [4][5][6]
crystals.

Molecular Formula C18H32016 - 5H20 (11041071

Molecular Weight 594.51 g/mol [417181191

Melting Point 78-82°C [4118][10]
Water: 0.1 g/mL (clear,
colorless solution); 50 mg/mL.

N [8][10] DMSO: 20 mg/mL.[7]

Solubility . . [7118][10][11]
[11] Dimethylformamide: 15
mg/mL.[7] Ethanol: 0.1 mg/mL.
[7]

N _ _ [@]20/D +103° to +107°

Specific Optical Rotation ] [41081[12][13]
(c=10% in H20).
5.5-7.0 (in a 100 g/L aqueous

pH : [14][15]
solution at 25 °C).

Density ~1.47 g/lcm?3 at 20 °C. [14][15]

Loss on Drying

13.0 - 17.0 % (consistent with
the presence of five water

molecules).

[4]

Bulk Density

0.40 - 0.70 g/mL.

[4]

Chemical Properties and Structure

Raffinose is a non-reducing trisaccharide, a key characteristic that influences its stability. It is
composed of O-a-D-galactopyranosyl-(1 — 6)-a-D-glucopyranosyl -D-fructofuranoside.[1][8]
The material is stable under normal ambient and anticipated storage and handling conditions.
[14][16] However, it can react violently with strong oxidizing agents.[14][17]

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.rpicorp.com/products/biochemicals/carbohydrates/d-raffinose-1-kg.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2230061.htm
https://labchem-wako.fujifilm.com/us/product/detail/W01W0118-0001.html
https://www.himedialabs.com/us/rm107-d-raffinose-pentahydrate.html
https://www.rpicorp.com/products/biochemicals/carbohydrates/d-raffinose-1-kg.html
https://cdn.caymanchem.com/cdn/insert/16773.pdf
https://www.rpicorp.com/products/biochemicals/carbohydrates/d-raffinose-1-kg.html
https://cdn.caymanchem.com/cdn/insert/16773.pdf
https://www.sigmaaldrich.com/TW/zh/product/sial/83400
https://pubchem.ncbi.nlm.nih.gov/compound/D_-Raffinose-pentahydrate
https://www.rpicorp.com/products/biochemicals/carbohydrates/d-raffinose-1-kg.html
https://www.sigmaaldrich.com/TW/zh/product/sial/83400
https://m.chemicalbook.com/ProductChemicalPropertiesCB2230061_EN.htm
https://www.sigmaaldrich.com/TW/zh/product/sial/83400
https://m.chemicalbook.com/ProductChemicalPropertiesCB2230061_EN.htm
https://cdn.caymanchem.com/cdn/insert/16773.pdf
https://www.selleck.cn/datasheet/d-r-affinose-pentahydrate-S934901-DataSheet.pdf
https://cdn.caymanchem.com/cdn/insert/16773.pdf
https://cdn.caymanchem.com/cdn/insert/16773.pdf
https://cdn.caymanchem.com/cdn/insert/16773.pdf
https://www.sigmaaldrich.com/TW/zh/product/sial/83400
https://m.chemicalbook.com/ProductChemicalPropertiesCB2230061_EN.htm
https://www.selleck.cn/datasheet/d-r-affinose-pentahydrate-S934901-DataSheet.pdf
https://www.rpicorp.com/products/biochemicals/carbohydrates/d-raffinose-1-kg.html
https://www.sigmaaldrich.com/TW/zh/product/sial/83400
https://www.thermofisher.com/order/catalog/product/195670250
https://www.thermofisher.com/order/catalog/product/A18313.09
https://www.carlroth.com/medias/SDB-5241-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzkzNDl8YXBwbGljYXRpb24vcGRmfGFEYzNMMmcwTnk4NU1UZ3hNamcyT1RVM01EZzJMMU5FUWw4MU1qUXhYMGRDWDBWT0xuQmtaZ3xiM2RjNjdiMmVjNmQxZWQ2NmJiYzE5ODNkMWNhNTYxYzExNGNkMWEyM2U3OWZkMDk5YzA3Mzg0MGIzZTM4N2Fh
https://www.lobachemie.com/lab-chemical-msds/MSDS-DRAFFINOSE-PENTAHYDRATE-CASNO-17629-30-05545-EN.aspx
https://www.carlroth.com/medias/SDB-5241-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzkzNDl8YXBwbGljYXRpb24vcGRmfGFEYzNMMmcwTnk4NU1UZ3hNamcyT1RVM01EZzJMMU5FUWw4MU1qUXhYMGRDWDBWT0xuQmtaZ3xiM2RjNjdiMmVjNmQxZWQ2NmJiYzE5ODNkMWNhNTYxYzExNGNkMWEyM2U3OWZkMDk5YzA3Mzg0MGIzZTM4N2Fh
https://www.lobachemie.com/lab-chemical-msds/MSDS-DRAFFINOSE-PENTAHYDRATE-CASNO-17629-30-05545-EN.aspx
https://www.rpicorp.com/products/biochemicals/carbohydrates/d-raffinose-1-kg.html
https://www.rpicorp.com/products/biochemicals/carbohydrates/d-raffinose-1-kg.html
https://www.himedialabs.com/us/rm107-d-raffinose-pentahydrate.html
https://www.sigmaaldrich.com/TW/zh/product/sial/83400
https://www.carlroth.com/medias/SDB-5241-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzkzNDl8YXBwbGljYXRpb24vcGRmfGFEYzNMMmcwTnk4NU1UZ3hNamcyT1RVM01EZzJMMU5FUWw4MU1qUXhYMGRDWDBWT0xuQmtaZ3xiM2RjNjdiMmVjNmQxZWQ2NmJiYzE5ODNkMWNhNTYxYzExNGNkMWEyM2U3OWZkMDk5YzA3Mzg0MGIzZTM4N2Fh
https://www.sigmaaldrich.com/CH/fr/sds/sigma/r0250
https://www.carlroth.com/medias/SDB-5241-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzkzNDl8YXBwbGljYXRpb24vcGRmfGFEYzNMMmcwTnk4NU1UZ3hNamcyT1RVM01EZzJMMU5FUWw4MU1qUXhYMGRDWDBWT0xuQmtaZ3xiM2RjNjdiMmVjNmQxZWQ2NmJiYzE5ODNkMWNhNTYxYzExNGNkMWEyM2U3OWZkMDk5YzA3Mzg0MGIzZTM4N2Fh
https://www.cdhfinechemical.com/images/product/msds/130_88018638_D-RAFFINOSEPENTAHYDRATECASNO17629-30-0MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Citations
Melitose, Melitriose, O-a-D-
Galactopyranosyl-(1 - 6)-a-D-

Synonyms by yH ) [1][8]
glucopyranosyl (3-D-
fructofuranoside pentahydrate.

CAS Number 17629-30-0 [L1[4118][13]

Purity (Assay by HPLC) >98% to =99.0%. [4171811.3]

Ignition Residue < 0.1% (as sulfated ash). [4181112]
Stable under normal

Reactivity conditions; reacts violently with  [14][16][17]
strong oxidizers.
Hydrolyzed by the enzyme o-
galactosidase into D-galactose

Hydrolysis and sucrose. Acid hydrolysis [L1121151[71

yields D-galactose, D-glucose,

and D-fructose.

Chemical Structure and Enzymatic Hydrolysis

The structural arrangement of D(+)-Raffinose consists of a galactose unit linked to the glucose

unit of a sucrose molecule. The specific glycosidic linkages are crucial for its chemical

behavior, particularly its susceptibility to enzymatic cleavage.
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Caption: Chemical structure of Raffinose.

The primary chemical reaction of biological significance is its hydrolysis by the enzyme a-
galactosidase. This process is fundamental in both its natural metabolism in organisms
possessing the enzyme and its industrial applications, such as in food processing to reduce
flatulence-causing properties of legumes.

D(+)-Raffinose

a-Galactosidase
(Enzyme)

Sucrose D-Galactose

Click to download full resolution via product page

Caption: Enzymatic hydrolysis of Raffinose.

Experimental Protocols for Characterization

Accurate determination of the physical and chemical properties of D(+)-Raffinose
pentahydrate relies on standardized analytical methods. Below are outlines of the key
experimental protocols.

Purity Assessment by High-Performance Liquid
Chromatography (HPLC)

HPLC is the standard method for determining the purity (assay) of D(+)-Raffinose
pentahydrate.[4][8][13]
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Objective: To separate and quantify D(+)-Raffinose pentahydrate from any impurities.

Principle: The method utilizes a stationary phase with specific chemical properties to
separate components of a mixture based on their differential interactions. For sugars like
raffinose, HILIC (Hydrophilic Interaction Liquid Chromatography) or specialized carbohydrate
columns are often employed.[18]

Instrumentation:

o HPLC system with a pump, autosampler, column oven, and a Refractive Index (RI)
detector or an Evaporative Light Scattering Detector (ELSD).

Methodology:

o Standard Preparation: Accurately weigh a reference standard of D(+)-Raffinose
pentahydrate and dissolve it in a known volume of mobile phase to create a stock
solution. Prepare a series of dilutions to generate a calibration curve.

o Sample Preparation: Accurately weigh the D(+)-Raffinose pentahydrate sample and
dissolve it in the mobile phase to a concentration within the calibration range.

o Chromatographic Conditions:
» Column: A carbohydrate analysis column or an amino-propyl bonded silica column.
= Mobile Phase: Typically an isocratic mixture of acetonitrile and water.
» Flow Rate: Set to an appropriate rate (e.g., 1.0 mL/min).

» Column Temperature: Maintained at a constant temperature (e.g., 35 °C) to ensure
reproducible retention times.

» [njection Volume: A fixed volume (e.g., 10 pL) is injected for both standards and
samples.

o Detection: The eluent is monitored by an RI detector.
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o Quantification: The peak area of the raffinose in the sample chromatogram is compared
against the calibration curve generated from the standards to determine its concentration
and, subsequently, its purity.

Determination of Melting Point

o Objective: To determine the temperature range over which the crystalline solid melts.

e Principle: The melting point is a characteristic physical property of a pure crystalline solid.
The temperature at which the solid-to-liquid phase transition occurs is measured.

 Instrumentation: Digital melting point apparatus or a capillary tube-based method (Thiele
tube).

o Methodology:

o Sample Preparation: A small amount of the dry D(+)-Raffinose pentahydrate powder is
packed into a capillary tube.

o Measurement: The capillary tube is placed in the heating block of the apparatus.
o Heating: The temperature is increased at a controlled rate.

o Observation: The temperature at which the substance first begins to melt and the
temperature at which it becomes completely liquid are recorded as the melting range.

Measurement of Specific Optical Rotation

o Objective: To measure the angle through which the plane of polarized light is rotated by a
solution of D(+)-Raffinose pentahydrate.

¢ Principle: Chiral molecules, such as D(+)-Raffinose, are optically active and rotate plane-
polarized light. The specific rotation is an intrinsic property of the compound.

¢ Instrumentation: A polarimeter.

o Methodology:
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o Solution Preparation: A solution of known concentration is prepared by accurately
weighing D(+)-Raffinose pentahydrate and dissolving it in a precise volume of water
(typically at a concentration of 10 g/100 mL).[8][12]

o Measurement: The polarimeter sample tube is filled with the solution.

o Analysis: The angle of rotation is measured using the polarimeter, typically at the sodium
D-line wavelength (589 nm) and a controlled temperature (20 °C).

o Calculation: The specific rotation is calculated using the formula: [a] = a /(I * c), where a is
the observed rotation, | is the path length of the sample tube in decimeters, and c is the
concentration in g/mL.

Analytical Workflow Visualization

The logical flow for the quality control and analysis of a D(+)-Raffinose pentahydrate sample
can be visualized to ensure all critical steps are followed.
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Caption: Quality control workflow for Raffinose.

Safety, Storage, and Handling
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o Safety: While not classified as a hazardous substance, it may cause skin, eye, and
respiratory irritation.[19][20] Standard laboratory safety practices, including wearing gloves
and eye protection, are recommended.[16][19]

o Storage: D(+)-Raffinose pentahydrate should be stored in a tightly-closed container in a
cool, dry, and well-ventilated area, away from incompatible substances like strong oxidizing
agents.[3][14][19] The recommended storage temperature is often at room temperature (15-
25 °C) or refrigerated, depending on the supplier's recommendations.[3][8][14]

e Handling: Avoid dust formation and inhalation.[19][20] Ensure adequate ventilation when
handling the powder. Wash hands thoroughly after handling.[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. D-(+) Raffinose pentahydrate [himedialabs.com]

o 2. Raffinose - Wikipedia [en.wikipedia.org]

o 3. goldbio.com [goldbio.com]

e 4. rpicorp.com [rpicorp.com]

o 5. D(+)-Raffinose pentahydrate | 17629-30-0 [chemicalbook.com]

e 6.17629-30-0 - D(+)-Raffinose Pentahydrate - 182-00011 - 180-00012 - 188-00013 - 184-
00015[Detail Information] | [Life Science][Analytical Chemistry]|Laboratory Chemicals-
FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]

e 7. cdn.caymanchem.com [cdn.caymanchem.com]

o 8. D-(+)-#8F%E FLK& ) suitable for microbiology, 299.0%, Microbiological media
component | Sigma-Aldrich [sigmaaldrich.com]

e 9. D(+)-Raffinose pentahydrate | C18H42021 | CID 22342488 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 10. D(+)-Raffinose pentahydrate CAS#: 17629-30-0 [m.chemicalbook.com]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ6d3g4cGpoOTNjN2N1eHI1dWU3em5idXhxZ3IwIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lNODc1XzE3NjI5LTMwLTBfRCUyOCslMjktUmFmZmlub3NlIHBlbnRhaHlkcmF0ZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSU04NzVfMTc2MjktMzAtMF9EJTI4KyUyOS1SYWZmaW5vc2UlMjBwZW50YWh5ZHJhdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--97e515daa55a01d45a5316ef861e34f67248bf03/MetaSci_MSIM875_17629-30-0_D(+)-Raffinose%20pentahydrate.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/D-Raffinose-pentahydrate.pdf
https://www.sigmaaldrich.com/CH/fr/sds/sigma/r0250
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ6d3g4cGpoOTNjN2N1eHI1dWU3em5idXhxZ3IwIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lNODc1XzE3NjI5LTMwLTBfRCUyOCslMjktUmFmZmlub3NlIHBlbnRhaHlkcmF0ZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSU04NzVfMTc2MjktMzAtMF9EJTI4KyUyOS1SYWZmaW5vc2UlMjBwZW50YWh5ZHJhdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--97e515daa55a01d45a5316ef861e34f67248bf03/MetaSci_MSIM875_17629-30-0_D(+)-Raffinose%20pentahydrate.pdf
https://www.benchchem.com/product/b15602998?utm_src=pdf-body
https://www.goldbio.com/products/d-raffinose-pentahydrate
https://www.carlroth.com/medias/SDB-5241-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzkzNDl8YXBwbGljYXRpb24vcGRmfGFEYzNMMmcwTnk4NU1UZ3hNamcyT1RVM01EZzJMMU5FUWw4MU1qUXhYMGRDWDBWT0xuQmtaZ3xiM2RjNjdiMmVjNmQxZWQ2NmJiYzE5ODNkMWNhNTYxYzExNGNkMWEyM2U3OWZkMDk5YzA3Mzg0MGIzZTM4N2Fh
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ6d3g4cGpoOTNjN2N1eHI1dWU3em5idXhxZ3IwIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lNODc1XzE3NjI5LTMwLTBfRCUyOCslMjktUmFmZmlub3NlIHBlbnRhaHlkcmF0ZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSU04NzVfMTc2MjktMzAtMF9EJTI4KyUyOS1SYWZmaW5vc2UlMjBwZW50YWh5ZHJhdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--97e515daa55a01d45a5316ef861e34f67248bf03/MetaSci_MSIM875_17629-30-0_D(+)-Raffinose%20pentahydrate.pdf
https://www.goldbio.com/products/d-raffinose-pentahydrate
https://www.sigmaaldrich.com/TW/zh/product/sial/83400
https://www.carlroth.com/medias/SDB-5241-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzkzNDl8YXBwbGljYXRpb24vcGRmfGFEYzNMMmcwTnk4NU1UZ3hNamcyT1RVM01EZzJMMU5FUWw4MU1qUXhYMGRDWDBWT0xuQmtaZ3xiM2RjNjdiMmVjNmQxZWQ2NmJiYzE5ODNkMWNhNTYxYzExNGNkMWEyM2U3OWZkMDk5YzA3Mzg0MGIzZTM4N2Fh
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ6d3g4cGpoOTNjN2N1eHI1dWU3em5idXhxZ3IwIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lNODc1XzE3NjI5LTMwLTBfRCUyOCslMjktUmFmZmlub3NlIHBlbnRhaHlkcmF0ZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSU04NzVfMTc2MjktMzAtMF9EJTI4KyUyOS1SYWZmaW5vc2UlMjBwZW50YWh5ZHJhdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--97e515daa55a01d45a5316ef861e34f67248bf03/MetaSci_MSIM875_17629-30-0_D(+)-Raffinose%20pentahydrate.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/D-Raffinose-pentahydrate.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ6d3g4cGpoOTNjN2N1eHI1dWU3em5idXhxZ3IwIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lNODc1XzE3NjI5LTMwLTBfRCUyOCslMjktUmFmZmlub3NlIHBlbnRhaHlkcmF0ZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSU04NzVfMTc2MjktMzAtMF9EJTI4KyUyOS1SYWZmaW5vc2UlMjBwZW50YWh5ZHJhdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--97e515daa55a01d45a5316ef861e34f67248bf03/MetaSci_MSIM875_17629-30-0_D(+)-Raffinose%20pentahydrate.pdf
https://www.benchchem.com/product/b15602998?utm_src=pdf-custom-synthesis
https://www.himedialabs.com/us/rm107-d-raffinose-pentahydrate.html
https://en.wikipedia.org/wiki/Raffinose
https://www.goldbio.com/products/d-raffinose-pentahydrate
https://www.rpicorp.com/products/biochemicals/carbohydrates/d-raffinose-1-kg.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2230061.htm
https://labchem-wako.fujifilm.com/us/product/detail/W01W0118-0001.html
https://labchem-wako.fujifilm.com/us/product/detail/W01W0118-0001.html
https://labchem-wako.fujifilm.com/us/product/detail/W01W0118-0001.html
https://cdn.caymanchem.com/cdn/insert/16773.pdf
https://www.sigmaaldrich.com/TW/zh/product/sial/83400
https://www.sigmaaldrich.com/TW/zh/product/sial/83400
https://pubchem.ncbi.nlm.nih.gov/compound/D_-Raffinose-pentahydrate
https://pubchem.ncbi.nlm.nih.gov/compound/D_-Raffinose-pentahydrate
https://m.chemicalbook.com/ProductChemicalPropertiesCB2230061_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 11. D-(+)-Raffinose pentahydratef=g&istBH+ [selleck.cn]

e 12. D(+)-Raffinose pentahydrate, 99+% 25 g | Buy Online | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

e 13. D-(+)-Raffinose pentahydrate, 99% 10 g | Request for Quote | Thermo Scientific
Chemicals [thermofisher.com]

e 14. carlroth.com [carlroth.com]

e 15. lobachemie.com [lobachemie.com]

e 16. sigmaaldrich.com [sigmaaldrich.com]

e 17. cdhfinechemical.com [cdhfinechemical.com]
e 18. helixchrom.com [helixchrom.com]

e 19. sds.metasci.ca [sds.metasci.ca]

e 20. uprm.edu [uprm.edu]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to D(+)-Raffinose
Pentahydrate: Physical and Chemical Properties]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15602998#what-are-the-physical-and-
chemical-properties-of-d-raffinose-pentahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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